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Compound Name: Ethylaluminum dichloride

Cat. No.: B1219992 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Ethylaluminum
Dichloride

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethylaluminum dichloride (EADC) is a highly reactive organoaluminum compound with the

chemical formula C₂H₅AlCl₂. It is a potent Lewis acid and plays a crucial role as a catalyst and

co-catalyst in various chemical transformations.[1][2] Primarily recognized for its application in

Ziegler-Natta polymerization for producing polyethylene and polypropylene, EADC's utility

extends to Friedel-Crafts acylations, Diels-Alder reactions, and other areas of organic

synthesis.[2][3][4] Its pyrophoric nature, igniting spontaneously upon exposure to air, and its

violent reactivity with water necessitate specialized handling procedures under an inert

atmosphere.[5][6] This guide provides a comprehensive overview of its core physical and

chemical properties, handling protocols, and applications, serving as a technical resource for

professionals in research and development.
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Identifier Value Reference

IUPAC Name dichloro(ethyl)alumane [7]

CAS Number 563-43-9 [7]

EC Number 209-248-6 [7]

UN Number 3393 [7]

Chemical Formula C₂H₅AlCl₂ [7]

SMILES CC--INVALID-LINK--Cl [7]

InChIKey
UAIZDWNSWGTKFZ-

UHFFFAOYSA-L
[7]

Physical Properties
Ethylaluminum dichloride is a colorless to pale yellow liquid that solidifies at temperatures

below 32°C.[5] Its physical properties can vary slightly based on purity and the presence of

solvents. There are some discrepancies in reported density and boiling point values, likely due

to different measurement conditions (e.g., pressure).

Table 3.1: Summary of Physical Properties
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Property Value Conditions/Notes Reference

Molecular Weight 126.95 g/mol Computed [7]

Appearance
Colorless to pale

yellow liquid
Above 32°C [5]

Melting Point 32 °C (90 °F)

Boiling Point 194 °C (381 °F) at 760 mmHg [8]

115 °C at 50 mmHg

Density 1.207 g/mL at 25 °C

1.200 g/cm³ at 50 °C [5]

1.227 g/mL at 35 °C (95 °F) [8]

Vapor Pressure 5 mmHg at 60 °C

Flash Point -18 °C (-0.4 °F) Closed cup

Autoignition Temp.
Ignites spontaneously

in air

At ambient

temperature
[8]

Solubility

Soluble in aromatic,

saturated aliphatic,

and cycloaliphatic

hydrocarbons. Reacts

violently with water

and alcohols.

[3][5]

Table 3.2: Thermochemical Properties

Property Value Reference

Latent Heat of Fusion 100.4 J/g [5]

Heat of Hydrolysis 2795 J/g [5]

Specific Heat 1.230 J/g·°C [5]
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Chemical Properties and Reactivity
EADC's chemistry is dominated by its high reactivity, stemming from the polarized aluminum-

carbon bond and the electron-deficient aluminum center.

Pyrophoricity and Reaction with Water
EADC is pyrophoric, meaning it ignites spontaneously on contact with air.[6] It also reacts

violently with water and other protic sources (e.g., alcohols), liberating flammable ethane gas

and forming corrosive hydrogen chloride fumes.[3][9] This extreme reactivity necessitates

handling the compound under a dry, inert atmosphere such as nitrogen or argon.[5]

Reaction of Ethylaluminum Dichloride with Water
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Caption: Violent hydrolysis of Ethylaluminum Dichloride.

Lewis Acidity and Catalytic Activity
As a strong Lewis acid, EADC readily accepts electron pairs from Lewis bases.[1] This property

is the foundation of its catalytic activity. It activates substrates, particularly those containing

carbonyl or ether functionalities, rendering them more susceptible to nucleophilic attack. This is

the key principle behind its use in Friedel-Crafts acylations and Diels-Alder reactions, where it

coordinates to the acyl halide or dienophile, respectively, lowering the energy of the transition

state and accelerating the reaction.[1][2]
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Generalized Lewis Acid Catalysis by EADC
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Safe Handling Workflow for EADC

Start: Prepare Inert
Environment

Oven/Flame-Dry All Glassware

Assemble Apparatus Under
Positive N₂/Ar Pressure

Transfer EADC via
Syringe or Cannula

Perform Reaction
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End: Safe Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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